Cas no 245035-74-9 (1-(4-CHLOROBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 1-(4-CHLOROBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 245035-74-9
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD03933281
• CID: 913133
• PubChem ID: 4328174
• Update Time: 2025-04-19

1-(4-CHLOROBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• DTXSID10401983
• 2-[(4-chlorophenyl)methyl]-5-methylpyrazole-3-carboxylic acid
• SCHEMBL6258641
• AKOS022555538
• MFCD03933281
• DB-190481
• 245035-74-9

• MDL： MFCD03933281
• Inchi： 1S/C12H11ClN2O2/c1-8-6-11(12(16)17)15(14-8)7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： PICZPZQVRBKDDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C(=O)O)=CC(C)=N1

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives